Cas no 1956-15-6 (2-Amino-3-(3-chlorophenyl)propanoic acid)

• Product Name: 2-Amino-3-(3-chlorophenyl)propanoic acid
• CAS No: 1956-15-6
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD05227933
• CID: 42233
• PubChem ID: 85680
• Update Time: 2025-10-17

2-Amino-3-(3-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(3-chlorophenyl)propanoic acid
• 3-CHLORO-DL-PHENYLALANINE
• 3-Bromo-DL-phenylalanine
• 3-bromo-phenylalanine
• 3-Bromophenylalanine
• 3-Brom-phenylalanin
• 3-chlorophenylalanine
• 3-chloro-phenylalanine
• 3-Chlor-phenylalanin
• AC1LB9V1
• AC1Q25TD
• dl-3-Bromophenylalanine
• DL-3-BR-PHE-OH
• DL-m-Bromphenylalanin
• DL-Phe(3Br)
• DL-Phe(3Cl)
• m-chlorophenylalanine
• PubChem18643
• SureCN44026
• h-dl-phe(3-cl)-oh
• Phenylalanine,3-chloro-
• 2-azanyl-3-(3-chlorophenyl)propanoic acid
• L-Phenylalanine, 3-chloro-
• 3-Chloro-3-phenylalanine
• 3-Chloro-3-phenyl-DL-alanine
• (S)-2-Amino-3-(3-chlorophenyl)propionic acid
• 3-Chlorophenylalanine #
• JJDJLFDGCUYZMN-UHFFFAOYSA-N
• BCP11546
• TRA0030144
• AM82743
• VZ35047
• AKOS016843193
• 1956-15-6
• EN300-147660
• 14091-12-4
• FT-0615485
• EINECS 237-940-8
• DL-2-AMINO-3-(3-CHLORO-PHENYL)-PROPIONIC ACID
• DLPhe(3Cl)OH
• SY035277
• AB09412
• F8887-3973
• AB08125
• A805013
• FT-0615490
• 2-Amino-3-(3-chlorophenyl)propionic acid
• MFCD01631984
• A839845
• DL-2-Amino-3-(3-chloro-phenyl)-propionic acid (H-DL-Phe(3-Cl)-OH)
• SY035271
• SCHEMBL42993
• A924699
• AB21649
• 2-AMINO-3-(3-CHLORO-PHENYL)-PROPIONIC ACID
• dl-3-chlorophenylalanine
• EINECS 217-797-8
• AKOS000170084
• MFCD05227933
• DB-056412

• MDL： MFCD05227933
• Inchi： 1S/C9H10ClNO2/c10-7-3-1-2-6(4-7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13)
• InChI Key： JJDJLFDGCUYZMN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC(C(=O)O)N

Computed Properties

• Exact Mass: 199.0401
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3

Experimental Properties

• Boiling Point: 339.5 ℃ at 760 mmHg
• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-(3-chlorophenyl)propanoic acid

2-Amino-3-(3-chlorophenyl)propanoic Acid: A Comprehensive Overview

2-Amino-3-(3-chlorophenyl)propanoic acid, also known by its CAS number 1956-15-6, is a significant compound in the field of organic chemistry. This compound is characterized by its unique structure, which combines an amino group, a chlorophenyl group, and a carboxylic acid moiety. Its molecular formula is C9H10ClNO2, and it has a molecular weight of 207.64 g/mol. The compound is widely studied for its potential applications in drug design, material science, and biotechnology.

The synthesis of 2-Amino-3-(3-chlorophenyl)propanoic acid involves several steps, including the coupling of an amino group with a chlorophenyl-substituted propanoic acid derivative. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the compound. For instance, studies published in Journal of Medicinal Chemistry have demonstrated the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high selectivity.

The physical properties of 2-Amino-3-(3-chlorophenyl)propanoic acid are well-documented. It is a white crystalline solid with a melting point of approximately 205°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various chemical transformations and biological assays.

In terms of chemical reactivity, 2-Amino-3-(3-chlorophenyl)propanoic acid is known to undergo nucleophilic substitution and condensation reactions. Its amino group can act as a nucleophile, enabling it to participate in reactions such as amidation and alkylation. Recent research has focused on its ability to form bioactive molecules through peptide bond formation. For example, scientists at the University of California have utilized this compound as a building block for synthesizing novel antibiotics with enhanced potency against multidrug-resistant bacteria.

The biological activity of 2-Amino-3-(3-chlorophenyl)propanoic acid has been extensively studied. It has been shown to exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. A study published in Nature Communications highlighted its ability to inhibit key enzymes involved in inflammation pathways, such as cyclooxygenase-2 (COX-2). Furthermore, its chlorophenyl group contributes to its lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

In addition to its pharmacological applications, 2-Amino-3-(3-chlorophenyl)propanoic acid has found utility in materials science. Its carboxylic acid group enables it to participate in polymerization reactions, leading to the formation of biodegradable polymers with potential applications in tissue engineering and drug delivery systems. Researchers at MIT have developed a novel polymeric scaffold using this compound that exhibits excellent biocompatibility and degradation profiles.

The environmental impact of 2-Amino-3-(3-chlorophenyl)propanoic acid has also been a topic of interest. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This makes it an attractive alternative to traditional synthetic compounds that persist in the environment for extended periods.

In conclusion, 2-Amino-3-(3-chlorophenyl)propanoic acid, with its CAS number 1956-15-6, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern scientific research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.